Cas no 951888-44-1 (2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene)

• Product Name: 2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene
• CAS No: 951888-44-1
• MF: C₉H₇Br₂F
• MW: 293.95828461647
• MDL: MFCD09801085
• CID: 3157892
• PubChem ID: 24721764
• Update Time: 2025-10-30

2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene
• 951888-44-1
• AKOS016016775
• 1-bromo-4-(2-bromoprop-2-en-1-yl)-2-fluorobenzene
• 4-(2-Bromoallyl)-2-fluorobromobenzene
• MFCD09801085
• 1-bromo-4-(2-bromoprop-2-enyl)-2-fluorobenzene

• MDL： MFCD09801085
• Inchi： 1S/C9H7Br2F/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5H,1,4H2
• InChI Key： VHLRPTSBYPJTNT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CC(=C)Br

Computed Properties

• Exact Mass: 293.88780Da
• Monoisotopic Mass: 291.88985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene (CAS No. 951888-44-1)

2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene (CAS No. 951888-44-1) is a halogenated organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. The compound's unique molecular structure, featuring both bromine and fluorine substituents, makes it a valuable building block for cross-coupling reactions and other transformative chemical processes. Researchers and industry professionals frequently search for terms like "2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene synthesis," "CAS 951888-44-1 applications," and "halogenated phenylpropene derivatives," reflecting its growing relevance in synthetic chemistry.

The compound's dual bromine functionality and fluorine substitution pattern contribute to its reactivity, enabling precise modifications in drug discovery pipelines. For instance, its role in Suzuki-Miyaura or Heck coupling reactions aligns with the current trend toward sustainable and efficient catalytic methodologies. Searches for "green chemistry applications of brominated compounds" or "fluorophenyl derivatives in drug design" highlight the intersection of this compound with modern research priorities. Additionally, its potential in OLED materials and liquid crystals has sparked interest in queries like "2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene electronic properties."

From a structural perspective, the 1-propene backbone of this compound offers flexibility for further functionalization, making it a candidate for customized molecular frameworks. Analytical techniques such as NMR, HPLC, and mass spectrometry are often employed to verify its purity, as indicated by searches for "CAS 951888-44-1 characterization methods." The compound's stability under controlled conditions also makes it suitable for long-term storage, addressing common concerns about halogenated compound degradation.

In the context of intellectual property, patents involving 2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene often focus on its utility in creating novel heterocycles or bioactive molecules. This aligns with the surge in demand for "high-value chemical intermediates" and "patented synthetic routes." Furthermore, its compatibility with flow chemistry systems—a trending topic in process optimization—has been explored in recent publications, resonating with queries like "continuous flow synthesis of bromofluorophenyl compounds."

Environmental and regulatory considerations are also pivotal. While the compound is not classified under restrictive categories, its handling requires adherence to standard laboratory safety protocols. Searches for "safe handling of brominated aromatics" reflect user concerns about workplace safety. Moreover, its biodegradability and ecotoxicological profile remain areas of active investigation, as seen in queries such as "environmental impact of fluorophenyl derivatives."

In summary, 2-Bromo-3-(4-bromo-3-fluorophenyl)-1-propene (CAS No. 951888-44-1) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to materials science—coupled with its adaptability to cutting-edge synthetic techniques, ensure its continued prominence in both academic and industrial settings. As research evolves, so too will the demand for deeper insights into its properties and potential, driving further exploration of this remarkable compound.